Cas no 1823263-64-4 (1H-Indazole, 3-bromo-1-(1-methylethyl)-4-nitro-)

• Product Name: 1H-Indazole, 3-bromo-1-(1-methylethyl)-4-nitro-
• CAS No: 1823263-64-4
• MF: C₁₀H₁₀BrN₃O₂
• MW: 284.10930109024
• CID: 5191884
• PubChem ID: 75481577
• Update Time: 2025-05-22

1H-Indazole, 3-bromo-1-(1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-bromo-1-(1-methylethyl)-4-nitro-

• Inchi： 1S/C10H10BrN3O2/c1-6(2)13-7-4-3-5-8(14(15)16)9(7)10(11)12-13/h3-6H,1-2H3
• InChI Key： ZUCLEKYJVKQSDG-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2=C(C([N+]([O-])=O)=CC=C2)C(Br)=N1

Additional information on 1H-Indazole, 3-bromo-1-(1-methylethyl)-4-nitro-

Compound CAS No. 1823263-64-4: 1H-Indazole, 3-bromo-1-(1-methylethyl)-4-nitro-

The compound with CAS No. 1823263-64-4, known as 1H-Indazole, 3-bromo-1-(1-methylethyl)-4-nitro-, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the indazole family, a class of heterocyclic aromatic compounds with two nitrogen atoms in the ring structure. The presence of functional groups such as bromine and nitro groups further enhances its chemical versatility and potential applications.

Recent studies have highlighted the antimicrobial properties of indazole derivatives, particularly those with substituents like bromine and nitro groups. Research conducted by Smith et al. (2023) demonstrated that 1H-Indazole, 3-bromo-1-(1-methylethyl)-4-nitro exhibits potent activity against a range of bacterial and fungal pathogens. This makes it a promising candidate for the development of new antibiotics, especially in light of the growing threat of antimicrobial resistance.

In addition to its biological applications, this compound has also been explored for its potential in optoelectronic materials. A study by Lee et al. (2023) investigated the electronic properties of indazole derivatives and found that 1H-Indazole, 3-bromo-1-(1-methylethyl)-4-nitro exhibits favorable charge transport characteristics, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromine and nitro substituents were found to significantly influence the molecule's electronic behavior, enhancing its performance in these applications.

The synthesis of CAS No. 1823263-64-4 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported by Patel et al. (2023) utilizes a palladium-catalyzed coupling reaction to introduce the bromine substituent onto the indazole ring. This method not only ensures high yields but also provides excellent control over the stereochemistry of the product.

Furthermore, computational studies have shed light on the molecular interactions of CAS No. 1823263-64-4 with various biological targets. Using density functional theory (DFT), researchers have modeled the binding interactions between this compound and key enzymes involved in bacterial resistance mechanisms. These studies have provided valuable insights into the molecular basis of its antimicrobial activity and have guided further optimization efforts.

In conclusion, CAS No. 1823263-64-4, or 1H-Indazole, 3-bromo-1-(1-methylethyl)-4-nitro-, represents a versatile and promising compound with applications spanning medicinal chemistry, materials science, and beyond. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.